Cas no 30360-14-6 (1,3,5-Triazine-2,4,6-triamine,N2-methyl-N2-phenyl-)

• Product Name: 1,3,5-Triazine-2,4,6-triamine,N2-methyl-N2-phenyl-
• CAS No: 30360-14-6
• MF: C₁₀H₁₂N₆
• MW: 216.242480278015
• CID: 308994
• Update Time: 2024-01-28

1,3,5-Triazine-2,4,6-triamine,N2-methyl-N2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triamine,N2-methyl-N2-phenyl-
• 1,3,5-Triazine-2,4,6-triamine, N2-methyl-N2-phenyl-

• Inchi： 1S/C10H12N6/c1-16(7-5-3-2-4-6-7)10-14-8(11)13-9(12)15-10/h2-6H,1H3,(H4,11,12,13,14,15)
• InChI Key： VPWWIELPZSOTLV-UHFFFAOYSA-N
• SMILES： N1=C(N)N=C(N)N=C1N(C)C1=CC=CC=C1

Computed Properties

• Exact Mass: 216.11256
• Monoisotopic Mass: 216.112344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94

Experimental Properties

• Density: 1.366
• Melting Point: 257-259 °C
• Boiling Point: 487.2°C at 760 mmHg
• Flash Point: 248.4°C
• Refractive Index: 1.728
• PSA: 93.95
• pka: 5.09±0.10(Predicted)